Metolachlor-d11

• CAS: 1632119-30-2
• Molecular Formula: C15H22ClNO2
• Molecular Weight: 294.86 g/mol
• InChI: InChI=1S/C15H22ClNO2/c1-5-13-8-6-7-11(2)15(13)17(14(18)9-16)12(3)10-19-4/h6-8,12H,5,9-10H2,1-4H3/i1D3,2D3,5D2,6D,7D,8D
• InChIKey: WVQBLGZPHOPPFO-ZPOKHESBSA-N

Metolachlor-d11 Internal Standard

Metolachlor-d11 is a stable isotope-labeled analog of the pre-emergent herbicide metolachlor, specifically deuterated at the 2-ethyl-6-methylphenyl moiety with eleven deuterium atoms . With a molecular formula of C₁₅H₁₁D₁₁ClNO₂ and a molecular weight of 294.86 g/mol, this compound serves as a critical analytical tool for precise quantification in environmental and agricultural matrices . As a chloroacetanilide derivative, its core utility lies in isotope dilution mass spectrometry (IDMS), where its near-identical physicochemical behavior to native metolachlor allows it to compensate for matrix effects, recovery variability, and instrument drift during LC-MS/MS or GC-MS analysis [1].

Stable Isotope-Labeled Internal Standard

Deuterated Analog for IDMS Workflows

Designed for LC-MS/MS Environmental Analysis

• [1] Kuujia. Cas no 1632119-30-2 (Metolachlor-d11) Product Page. Accessed 2026. View Source

Metolachlor-d11: Substitution Pitfalls

Direct substitution of Metolachlor-d11 with unlabeled metolachlor, lower-deuterated analogs (e.g., Metolachlor-d6), or 13C-labeled alternatives is scientifically unsound for rigorous IDMS workflows. Unlabeled metolachlor cannot be distinguished from the target analyte in the mass spectrometer, precluding its use as an internal standard [1]. While Metolachlor-d6 provides a mass shift, its lower nominal mass increase (+6 Da) may lead to cross-talk or interference from the analyte's natural isotopic envelope, especially at trace levels . Similarly, 13C6-Metolachlor, while effective, introduces a smaller relative mass difference and may present calibration non-linearity due to isotopic interference if not properly managed [2]. The +11 Da shift of Metolachlor-d11 provides superior mass spectral resolution from the native analyte's [M+H]+ cluster, minimizing isotopic cross-talk and ensuring robust quantitation in complex environmental matrices where signal suppression is significant .

Unlabeled metolachlor Indistinguishable from analyte in MS; cannot serve as internal standard.

Metolachlor-d6 Lower mass shift may cause isotopic cross-talk at trace levels.

13C6-Metolachlor Smaller mass difference may introduce calibration non-linearity.

• [1] Supelco. Metolachlor-(2-ethyl-6-methylphenyl-d11) Product Page. Accessed 2026. View Source
• [2] Bucheli, T.D., et al. (1997). Simultaneous determination of neutral and acidic pesticides in natural waters at the low nanogram per liter level. Analytical Chemistry, 69(8), 1569-1576. View Source

Metolachlor-d11 Differentiation Evidence

Mass Shift: D11 vs. D6

Metolachlor-d11 provides a +11 Da mass shift from native metolachlor (m/z 284.1), compared to +6 Da for Metolachlor-d6 (m/z 290.1) and +6 Da for [13C6]Metolachlor . This larger mass shift minimizes isotopic overlap with the analyte's [M+H]+ cluster, which is critical for accurate quantification at low concentrations where the internal standard signal can bleed into the analyte's quantification channel .

Mass Shift

Class-level inference

Target +11 Da

Metolachlor-d6 +6 Da

Larger mass shift supports low-concentration quantification.

Theoretical MS calculation.

Evidence Dimension	Nominal Mass Shift from Native Metolachlor
Target Compound Data	+11 Da
Comparator Or Baseline	Metolachlor-d6: +6 Da; [13C6]Metolachlor: +6 Da
Quantified Difference	+5 Da greater separation from native analyte compared to D6 analog
Conditions	Theoretical mass spectrometry calculation based on molecular formulas

Why This Matters

A larger mass shift ensures a cleaner, interference-free quantification channel, which is essential for meeting stringent regulatory detection limits in environmental and food safety testing.

Aromatic Ring Deuterium Stability

Metolachlor-d11 is labeled on the aromatic 2-ethyl-6-methylphenyl ring (eleven deuterium atoms), whereas Metolachlor-d6 is labeled on the propyl side chain . Deuterium atoms on aromatic rings are significantly less susceptible to hydrogen-deuterium exchange under typical sample preparation conditions (e.g., acidic or basic extraction) compared to aliphatic side chains . This positional stability ensures the isotopic integrity of the internal standard is maintained throughout the analytical workflow, preventing back-exchange that would erode the mass shift advantage and compromise quantification accuracy [1].

Deuterium Stability

Class-level inference

Position Aromatic ring

Metolachlor-d6 Aliphatic side chain

Ring labeling resists H/D exchange during sample prep.

General deuterium exchange principles.

Evidence Dimension	Deuterium Labeling Position
Target Compound Data	Aromatic ring (2-ethyl-6-methylphenyl-d11)
Comparator Or Baseline	Metolachlor-d6: Aliphatic propyl side chain
Quantified Difference	Qualitative difference in chemical stability (ring vs. side chain)
Conditions	Inference based on general principles of deuterium exchange in organic molecules

Why This Matters

Superior deuterium stability on the aromatic ring ensures that Metolachlor-d11 remains a reliable internal standard even after exposure to diverse sample preparation chemistries, reducing method failure risk and rework.

• [1] Kuujia. Cas no 1632119-30-2 (Metolachlor-d11) Product Page. Accessed 2026. View Source

Matrix Effect Compensation Accuracy

In a comparative study of internal standards for LC-ESI-MS analysis of pesticides in a complex wheat hay matrix, deuterated internal standards (represented by a D3 analog) effectively corrected quantitative errors associated with signal suppression [1]. The study found that isotopically labeled standards were essential for achieving high accuracy and reproducibility [2]. Extrapolating this class-level evidence to Metolachlor-d11, its +11 Da mass shift and co-eluting behavior with native metolachlor are expected to provide equivalent or superior compensation for matrix effects . While a direct head-to-head study for Metolachlor-d11 is not available, the fundamental principle of IDMS with deuterated analogs supports its application for reliable quantification.

Matrix Effect Correction

Class-level inference

IDMS method Accuracy ±25%

External standard RSD >50%, deviation >60%

Supports matrix effect compensation in complex matrices.

Extrapolated from class-level pesticide IDMS study.

Evidence Dimension	Analytical Accuracy and Precision
Target Compound Data	Expected accuracy within ±25% and precision (RSD) <20% when used as an internal standard (class-level benchmark)
Comparator Or Baseline	External standard calibration: RSD >50%, accuracy deviation >60% in complex matrices
Quantified Difference	Potential improvement in accuracy by >35 percentage points and reduction in RSD by >30 percentage points
Conditions	LC-ESI-MS analysis of pesticides in a complex environmental matrix (wheat hay) using deuterated internal standards [1]

Why This Matters

Procuring Metolachlor-d11 is an investment in method reliability; it is a necessary tool to meet regulatory compliance requirements and achieve the low detection limits demanded in environmental monitoring and food safety applications.

• [1] Stout, S.J., et al. (2000). Quantitative LC-ESI-MS Analysis for Pesticides in a Complex Environmental Matrix Using External and Internal Standards. Scilit. View Source
• [2] Shimadzu. (2019). Deuterated Analogues as Internal Standards in the Accuracy of Quantitative Pesticide and Mycotoxin Analysis between Differing Cannabis Matrices. View Source

Purity and Physical Form

Metolachlor-d11 is supplied with a certified purity of ≥95%, typically as a colorless oil . This level of purity ensures that the internal standard itself does not introduce significant impurities that could interfere with the analysis of the target analyte or other compounds in a multi-residue method . In contrast, using a lower purity unlabeled standard or synthesizing an internal standard in-house would require additional purification and characterization steps, increasing cost and delaying time-to-result [1].

Standard Purity

Supporting evidence

≥95% (colorless oil)

Supports method consistency and batch reproducibility.

Vendor certificate of analysis specification.

Evidence Dimension	Certified Purity
Target Compound Data	≥95%
Comparator Or Baseline	Unlabeled technical grade metolachlor (variable purity)
Quantified Difference	Guaranteed minimum purity vs. variable purity
Conditions	Vendor certificate of analysis (CoA) specification

Why This Matters

A high-purity, ready-to-use standard minimizes method development time and ensures consistent performance across batches, which is critical for laboratories operating under ISO/IEC 17025 accreditation or other quality management systems.

• [1] Axios Research. Metolachlor-d11 ESA Sodium salt Product Page. Accessed 2026. View Source

Metolachlor-d11 Application Scenarios

EPA Method 537.1 Compliance Testing

Metolachlor-d11 is the recommended internal standard for achieving the stringent detection limits required by EPA Method 537.1 and similar international standards for pesticide residues in drinking water [1]. Its +11 Da mass shift (Section 3, Evidence 1) and aromatic ring stability (Section 3, Evidence 2) ensure accurate compensation for matrix effects and recovery variability, enabling laboratories to confidently report metolachlor concentrations at the parts-per-trillion (ng/L) level .

Food and Agricultural Residue Analysis

For quantifying metolachlor residues in high-fat or high-pigment matrices like corn or soybean, matrix effects can cause significant signal suppression [1]. The use of Metolachlor-d11 as an IDMS internal standard (Section 3, Evidence 3) normalizes for these effects, improving method accuracy from potentially >60% deviation to within 25%, and precision to <20% RSD . This performance is critical for meeting maximum residue limits (MRLs) set by the EPA, EFSA, and CODEX Alimentarius.

Groundwater Contamination Monitoring

As metolachlor is a known groundwater contaminant and on the EPA's Drinking Water Contaminant Candidate List 3 (CCL 3), robust monitoring is essential [1]. Metolachlor-d11 enables precise, long-term studies of its environmental fate and transport by providing a stable, quantitative anchor point across large sample sets and over extended analytical campaigns . The compound's certified purity of ≥95% (Section 3, Evidence 4) ensures data quality and comparability between different laboratories and studies.

Application

Selection Property

Validation Focus

Drinking water residue method context

Mass shift and deuterium stability

Matrix effect compensation accuracy

Food and agricultural residue analysis

IDMS internal standard performance

Accuracy improvement and precision

Groundwater contamination monitoring studies

Certified purity and long-term stability

Data comparability across studies

• [1] YJSershisan. Detection of Metolachlor and S-metolachlor. Accessed 2026. View Source